N-Desmethyl-N-cyclopentyl Tadalafil-D4
Description
N-Desmethyl-N-cyclopentyl Tadalafil-D4 is a deuterated analog of the Tadalafil metabolite N-Desmethyl-N-cyclopentyl Tadalafil. It is primarily used as an internal standard in analytical chemistry for quantifying phosphodiesterase-5 (PDE5) inhibitors like Tadalafil in biological matrices. The compound features four deuterium atoms replacing hydrogen at specific positions, enhancing its utility in mass spectrometry due to isotopic differentiation .
Properties
Molecular Formula |
C₂₆H₂₁D₄N₃O₄ |
|---|---|
Molecular Weight |
447.52 |
Synonyms |
(6R,12aR)-6-(1,3-Benzodioxol-5-yl)-2-cyclopentyl-2,3,6,7,12,12a-hexahydropyrazino[1’,2’:1,6]pyrido[3,4-b]indole-1,4-dione-D4; (6R-trans)-6-(1,3-Benzodioxol-5-yl)-2-cyclopentyl-2,3,6,7,12,12a-hexahydropyrazino[1’,2’:1,6]pyrido[3,4-b]indole-1,4-dione-D |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Properties :
- Molecular Formula : C₂₆H₂₁D₄N₃O₄
- Molecular Weight : 447.519 g/mol
- CAS Number: Not explicitly provided, but the non-deuterated form is registered under CAS 171596-32-0 .
- Structure : Retains the core bicyclic heterocyclic framework of Tadalafil, with deuterium at the cyclopentyl and benzodioxol groups .
- Applications : Used in pharmaceutical research for metabolite tracing, pharmacokinetic studies, and regulatory compliance testing .
Comparison with Similar Compounds
N-Desmethyl-N-cyclopentyl Tadalafil (Non-Deuterated Form)
The non-deuterated counterpart shares the same structural backbone but lacks deuterium substitution.
| Property | N-Desmethyl-N-cyclopentyl Tadalafil-D4 | N-Desmethyl-N-cyclopentyl Tadalafil |
|---|---|---|
| Molecular Formula | C₂₆H₂₁D₄N₃O₄ | C₂₆H₂₅N₃O₄ |
| Molecular Weight | 447.519 g/mol | 443.44 g/mol (calculated) |
| Isotopic Labeling | Four deuterium atoms | None |
| Analytical Utility | Internal standard for LC-MS/MS | Target analyte in drug metabolism |
| Regulatory Status | Controlled product; requires documentation | Less restricted |
| Price (25 mg) | €5,796 | Not specified |
Key Differences :
Tadalafil (Parent Compound)
Tadalafil is the parent drug used to treat erectile dysfunction. Unlike its metabolite this compound, it retains a methyl group and lacks cyclopentyl substitution.
| Property | This compound | Tadalafil |
|---|---|---|
| Functional Groups | Demethylated, cyclopentyl-substituted | Methylated, no cyclopentyl |
| Metabolic Role | Phase-I metabolite | Parent drug |
| Deuterium Labeling | Yes | No |
Analytical Relevance :
Vardenafil-Related Deuterated Standards
references deuterated standards for Vardenafil, another PDE5 inhibitor. While structurally distinct, these share similar applications in analytical method validation.
| Property | This compound | Vardenafil Deuterated Standards |
|---|---|---|
| Core Structure | Tadalafil-derived | Vardenafil-derived |
| Isotopic Labeling | D4 | Varies (e.g., D3, D5) |
| Regulatory Use | AOAC SMPR 2014.010/2014.011 compliance | Similar analytical applications |
Shared Features :
Other Deuterated Pharmaceuticals (e.g., Citalopram-d4)
highlights deuterated analogs of Citalopram, an SSRI antidepressant. While unrelated in therapeutic class, these compounds demonstrate the broader utility of deuterated standards in pharmacokinetics.
| Property | This compound | Citalopram-d4 |
|---|---|---|
| Parent Drug Class | PDE5 inhibitor | SSRI antidepressant |
| Labeling Position | Cyclopentyl and benzodioxol groups | Methyl or amine groups |
| Cost (per mg) | €231.84 (25 mg) | €119–277 (1–5 mg) |
Common Challenges :
Research Findings and Data Gaps
- Discrepancies in Literature: incorrectly lists the non-deuterated form’s molecular weight as 327.23 g/mol; the correct value is ~443.44 g/mol based on its formula (C₂₆H₂₅N₃O₄) .
- Safety Data: No explicit hazard classification is reported, though precautions against inhalation or contact are advised for similar deuterated compounds .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
